Cas no 1006496-23-6 (3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1006496-23-6
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• MDL: MFCD06805475
• CID: 5241452
• PubChem ID: 19620121
• Update Time: 2026-03-08

3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYL-1-PROPYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE
• 3-cyclopropyl-1-propylpyrazole-4-sulfonyl chloride
• 3-CYCLOPROPYL-1-PROPYL-1H-PYRAZOLE-4-SULFONYLCHLORIDE
• 1H-Pyrazole-4-sulfonyl chloride, 3-cyclopropyl-1-propyl-
• 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride

• MDL： MFCD06805475
• Inchi： 1S/C9H13ClN2O2S/c1-2-5-12-6-8(15(10,13)14)9(11-12)7-3-4-7/h6-7H,2-5H2,1H3
• InChI Key： KLHGQFWYLOQDHR-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(CCC)N=C1C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 60.3

Additional information on 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride

Introduction to 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1006496-23-6)

3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1006496-23-6, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of both cyclopropyl and propyl substituents, along with the sulfonyl chloride functional group, enhances its reactivity and potential utility in synthetic chemistry.

The sulfonyl chloride moiety in 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride makes it a valuable intermediate in the synthesis of sulfonamides, a class of compounds known for their broad spectrum of biological activities. Sulfonamides are particularly important in medicinal chemistry due to their efficacy as antibiotics, anti-inflammatory agents, and antiviral drugs. The reactivity of the sulfonyl chloride group allows for facile introduction into various molecular frameworks, making this compound a versatile building block for drug discovery programs.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological properties. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The structural features of 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride, including the cyclopropyl ring and propyl side chain, contribute to its unique chemical profile and potential biological activity. These substituents can influence electronic properties, steric hindrance, and metabolic stability, making them critical factors in drug design.

One of the most compelling aspects of 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride is its role as a precursor in the synthesis of biologically active molecules. The sulfonyl chloride group can undergo nucleophilic substitution reactions to form sulfonamides, which are known for their therapeutic potential. For instance, researchers have explored the use of pyrazole sulfonamides in the development of novel antimicrobial agents targeting resistant bacterial strains. The cyclopropyl group, while less commonly studied alone, has been shown to improve binding affinity and metabolic stability in certain drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect biological activity. Virtual screening and molecular docking studies have been employed to predict the binding interactions of 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride with biological targets. These studies have revealed promising leads for further optimization towards therapeutic applications. For example, modifications at the propyl substituent have been shown to modulate receptor binding affinity and pharmacokinetic properties.

The agrochemical industry has also benefited from the versatility of pyrazole derivatives. Compounds like 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride serve as key intermediates in the synthesis of herbicides and fungicides. The sulfonyl chloride functionality allows for further derivatization into more complex agrochemicals with improved efficacy and environmental safety profiles. This aligns with global trends toward sustainable agriculture practices, where novel compounds must balance effectiveness with minimal ecological impact.

In conclusion, 3-Cyclopropyl-1-propyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1006496-23-6) represents a significant advancement in synthetic organic chemistry with far-reaching implications for pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop next-generation therapeutics and crop protection agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in addressing global health and agricultural challenges.